Chromium(IV) oxide Chromium(IV) oxide
Brand Name: Vulcanchem
CAS No.: 12018-01-8
VCID: VC0076450
InChI: InChI=1S/Cr.2H2O/h;2*1H2
SMILES: O.O.[Cr]
Molecular Formula: CrO2
CrH4O2
Molecular Weight: 88.027 g/mol

Chromium(IV) oxide

CAS No.: 12018-01-8

Main Products

VCID: VC0076450

Molecular Formula: CrO2
CrH4O2

Molecular Weight: 88.027 g/mol

Chromium(IV) oxide - 12018-01-8

CAS No. 12018-01-8
Product Name Chromium(IV) oxide
Molecular Formula CrO2
CrH4O2
Molecular Weight 88.027 g/mol
IUPAC Name chromium;dihydrate
Standard InChI InChI=1S/Cr.2H2O/h;2*1H2
Standard InChIKey DJCIVHDYINPEKO-UHFFFAOYSA-N
SMILES O.O.[Cr]
Canonical SMILES O.O.[Cr]
Colorform Black, ferromagnetic crystals; rutile structure
Brown-black tetragonal powde
Density 4.89
4.9 g/cm³
Melting Point Decomposes at about 400 °C
Physical Description BROWN-BLACK POWDER.
Shelf Life Stable under recommended storage conditions.
Metastable in ai
Solubility Insoluble in water
Insoluble in organic solvents
Soluble in acids with decomposition to Cr(III) and Cr(VI)
Soluble in concentrated sulfuric acid or concentrated alkali solution
Solubility in water: none
PubChem Compound 15972932
Last Modified Nov 11 2021
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